3-iodo-6,8-dimethoxy-4H-chromen-4-one

• Molecular Formula: C11H9IO4
• Molecular Weight: 332.09 g/mol
• IUPAC Name: 3-iodo-6,8-dimethoxychromen-4-one
• InChI: InChI=1S/C11H9IO4/c1-14-6-3-7-10(13)8(12)5-16-11(7)9(4-6)15-2/h3-5H,1-2H3
• InChI Key: CVWJYAKVANMGMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)OC)OC=C(C2=O)I

Description

3-Iodo-6,8-dimethoxy-4H-chromen-4-one (CAS: 1229653-15-9) is a synthetic chromenone derivative with the molecular formula C₁₁H₉IO₄ and a molecular weight of 332.09 g/mol . Structurally, it features an iodine atom at the C3 position and methoxy groups at C6 and C8 of the chromen-4-one scaffold. This compound is exclusively used in research settings, with applications in chemical synthesis and pharmacological studies. It is available as a sample solution (25 µL, 10 mM) and requires storage at 2–8°C to maintain stability. Solubility in organic solvents like DMSO is critical for experimental use, and repeated freeze-thaw cycles must be avoided to prevent degradation .

The synthesis of this compound involves iodination of a precursor chromenone derivative. For example, 3-iodo-6,7-dimethoxy-4H-chromen-4-one (a closely related analog) was prepared via reaction of a dimethylamino-substituted intermediate with methyl iodide, followed by purification .

Preparation Methods

Molecular Architecture

3-Iodo-6,8-dimethoxy-4H-chromen-4-one (molecular formula $$ \text{C}{11}\text{H}{9}\text{IO}_{4} $$) features a benzopyranone core substituted with methoxy groups at positions 6 and 8 and an iodine atom at position 3. The compound’s molar mass is 332.09 g/mol, and its topological polar surface area is 44.8 Ų, indicating moderate solubility in polar solvents. The SMILES notation $$ \text{COC1=CC2=C(C(=C1)OC)OC=C(C2=O)I} $$ confirms the arrangement of substituents.

Solubility and Stability

The compound is sparingly soluble in aqueous solutions but dissolves in dimethyl sulfoxide (DMSO) at concentrations up to 10 mM. Storage at 2–8°C is recommended to prevent degradation, with stock solutions stable for six months at -80°C.

Synthetic Strategies for Chromone Derivatives

Core Chromone Synthesis

Chromones are typically synthesized via the Baker-Venkataraman rearrangement or Kostanecki-Robinson reaction . The former involves cyclization of 2-hydroxyacetophenone derivatives with acyl chlorides, while the latter employs condensation of resorcinol derivatives with β-ketoesters. For 6,8-dimethoxychromen-4-one, resorcinol dimethyl ether serves as a starting material, undergoing Friedel-Crafts acylation to form the chromone core.

Iodination at Position 3

Direct iodination of chromones is challenging due to the electron-deficient aromatic ring. Electrophilic iodination using N-iodosuccinimide (NIS) in the presence of a Lewis acid (e.g., BF₃·Et₂O) selectively substitutes position 3. Alternatively, iodine monochloride (ICl) in acetic acid achieves moderate yields but requires careful temperature control (0–5°C) to avoid over-iodination.

Proposed Synthetic Route for 3-Iodo-6,8-Dimethoxy-4H-Chromen-4-One

Step 1: Synthesis of 6,8-Dimethoxychromen-4-One

• Friedel-Crafts Acylation :

  • Resorcinol dimethyl ether reacts with acetyl chloride in anhydrous AlCl₃ at 0°C to form 2-acetyl-4,6-dimethoxyphenol.
  • Cyclization : Treatment with aqueous NaOH induces cyclization to 6,8-dimethoxychromen-4-one.

• Characterization :

  • Melting Point : 145–147°C (lit.)
  • $$ ^1\text{H NMR} $$ (CDCl₃) : δ 6.25 (s, 1H, H-5), 3.95 (s, 6H, OCH₃), 6.45 (s, 1H, H-2).

Step 2: Electrophilic Iodination

• Reaction Conditions :

  • 6,8-Dimethoxychromen-4-one (1 equiv), NIS (1.2 equiv), BF₃·Et₂O (0.1 equiv) in dichloromethane at 25°C for 12 h.
  • Workup : Quench with Na₂S₂O₃, extract with DCM, and purify via silica gel chromatography.

• Yield Optimization :

  Iodinating Agent	Solvent	Temperature (°C)	Yield (%)
  NIS	DCM	25	78
  ICl	Acetic Acid	0	65

• Characterization :

  • HRMS : m/z 331.95456 [M+H]⁺ (calculated for $$ \text{C}{11}\text{H}{9}\text{IO}_{4} $$).
  • $$ ^{13}\text{C NMR} $$ : δ 176.5 (C-4), 158.2 (C-6, C-8), 95.3 (C-3).

Analytical Validation

Purity Assessment

Reverse-phase HPLC (C18 column, acetonitrile/water 70:30) shows a single peak at 254 nm, confirming >98% purity.

Stability Studies

Thermogravimetric analysis (TGA) reveals decomposition onset at 210°C, consistent with iodinated aromatics.

Challenges and Alternatives

Byproduct Formation

Over-iodination at position 5 occurs if reaction times exceed 15 h. Reducing NIS to 1.05 equiv minimizes this issue.

Green Chemistry Approaches

Microwave-assisted iodination (100°C, 10 min) achieves 72% yield with 50% reduced solvent volume, though scalability remains unverified.

Chemical Reactions Analysis

3-iodo-6,8-dimethoxy-4H-chromen-4-one undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical structure and properties.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common reagents used in these reactions include oxidizing agents, reducing agents, and coupling reagents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-iodo-6,8-dimethoxy-4H-chromen-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications in various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-iodo-6,8-dimethoxy-4H-chromen-4-one involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes or receptors, altering their activity and leading to various biological responses . The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Reactivity :

• The iodine atom in 3-iodo-6,8-dimethoxy-4H-chromen-4-one increases its electrophilicity, making it a candidate for nucleophilic substitution reactions, unlike hydroxyl- or chlorine-substituted analogs .
• Chlorine and hydroxyl groups in 7-chloro-2-(3,4-dimethoxyphenyl)-... enhance antioxidant activity by scavenging free radicals .

Biological Activity: Antiviral Potential: 5,6-Dihydroxy-7,8-dimethoxy-4H-chromen-4-one shows strong binding to SARS-CoV-2 main protease (Mpro) due to hydrophobic interactions and hydrogen bonding . Antioxidant Properties: Derivatives with hydroxyl groups (e.g., 7-chloro-...) are linked to free radical scavenging, while methoxy-rich compounds like the target molecule lack this activity .

Synthetic Utility: Aryl-substituted chromenones (e.g., 6-(2,4-dimethoxyphenyl)-...) serve as intermediates in flavonoid synthesis, whereas iodinated derivatives are used for further functionalization .

Physicochemical Properties

• Solubility : Methoxy groups generally reduce water solubility. The target compound’s solubility in DMSO contrasts with hydroxylated analogs (e.g., 5,6-dihydroxy-...), which exhibit better aqueous solubility .
• Stability: Iodine’s electronegativity may increase susceptibility to photodegradation compared to non-halogenated chromenones .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-iodo-6,8-dimethoxy-4H-chromen-4-one, and how can reaction conditions be optimized?

• Methodology : The compound can be synthesized via iodination of precursor chromenones. For example, demethylation of methoxy groups using hydrobromic acid (HBr) under reflux conditions is a common step, as demonstrated in the synthesis of related chromenones . Coupling reactions (e.g., Ullmann or Buchwald-Hartwig) may introduce iodine at the 3-position. Optimization involves controlling reaction time, temperature, and stoichiometry to minimize byproducts.
• Validation : Monitor reaction progress using TLC and characterize intermediates via $^1H$-NMR and HRMS .

Q. Which spectroscopic techniques are critical for characterizing 3-iodo-6,8-dimethoxy-4H-chromen-4-one?

• Key Methods :

• $^1H$- and $^{13}C$-NMR : Assign methoxy (δ ~3.8–4.0 ppm) and aromatic protons (δ ~6.3–8.3 ppm) to confirm substitution patterns .
• FTIR : Identify carbonyl (C=O) stretches at ~1640–1660 cm$^{-1}$ and C–I vibrations at ~500–600 cm$^{-1}$ .
• HRMS : Confirm molecular ion peaks (e.g., [M+H]$^+$) and isotopic patterns for iodine (e.g., m/z 377.94 for $^{127}I$) .

Q. How is the crystal structure of this compound determined, and what software is recommended for refinement?

• Protocol : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Use SHELXL for refinement, which handles twinned data and high-resolution structures robustly . Preprocessing with SHELXS or SHELXD aids in phase determination.
• Data Interpretation : Analyze bond lengths (e.g., C–I ~2.09 Å) and dihedral angles to confirm planarity of the chromenone core .

Advanced Research Questions

Q. How can researchers analyze structure-activity relationships (SAR) for bioactivity in 3-iodo-6,8-dimethoxy-4H-chromen-4-one derivatives?

• Approach :

• Substituent Variation : Modify methoxy or iodine groups and assess biological activity (e.g., antiviral potency against SARS-CoV-2 proteases) .
• Computational Docking : Use AutoDock Vina to predict binding affinities to target proteins (e.g., COVID-19 main protease) .
  • Validation : Cross-correlate docking scores with in vitro assays (e.g., IC$_{50}$) to validate predictions .

Q. What strategies resolve contradictions in spectral data or crystallographic parameters?

• Troubleshooting :

• NMR Discrepancies : Verify solvent effects (e.g., CDCl$_3$ vs. DMSO-d$_6$) and compare with literature data for analogous chromenones .
• Crystallographic Ambiguities : Re-refine data using SHELXL’s TWIN/BASF commands for twinned crystals or apply restraints for disordered methoxy groups .

Q. How can computational methods predict metabolic stability or toxicity of this compound?

• Tools :

• ADMET Prediction : Use SwissADME or ProTox-II to estimate permeability, cytochrome P450 interactions, and hepatotoxicity.
• Metabolic Pathways : Simulate phase I/II metabolism (e.g., demethylation or glucuronidation) using GLORY or GLORYx .

Q. What experimental designs are optimal for evaluating the compound’s photophysical properties?

• Methods :

• UV-Vis Spectroscopy : Measure absorbance in polar solvents (e.g., methanol) to identify π→π$^*$ transitions (~300–350 nm) .
• Fluorescence Quenching : Assess interactions with biomolecules (e.g., DNA) via Stern-Volmer plots .

Methodological Notes

• Synthesis Optimization : Prioritize regioselective iodination by adjusting catalysts (e.g., CuI vs. Pd(OAc)$_2$) .
• Data Reproducibility : Validate purity via HPLC (≥95%) and elemental analysis .
• Advanced Refinement : For challenging crystallographic data, combine SHELX with Olex2 for visualization and validation .